Cas no 62606-54-6 (Acetic acid, (hexylphenoxy)-)

Acetic acid, (hexylphenoxy)- structure
Acetic acid, (hexylphenoxy)- structure
Product Name:Acetic acid, (hexylphenoxy)-
CAS No:62606-54-6
MF:C14H20O3
MW:236.306804656982
CID:438374
PubChem ID:14251886
Update Time:2025-04-19

Acetic acid, (hexylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (hexylphenoxy)-
    • 2-(2-hexylphenoxy)acetic acid
    • DTXSID60558037
    • (2-Hexylphenoxy)acetic acid
    • 62606-54-6
    • Inchi: 1S/C14H20O3/c1-2-3-4-5-8-12-9-6-7-10-13(12)17-11-14(15)16/h6-7,9-10H,2-5,8,11H2,1H3,(H,15,16)
    • InChI Key: VMTNWDWWTABYEE-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC=CC=1CCCCCC

Computed Properties

  • Exact Mass: 236.1413
  • Monoisotopic Mass: 236.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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